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Compound of Interest

Compound Name: (5-Phenylpyridin-2-yl)boronic acid

Cat. No.: B11902697

Get Quote

Part 1: Executive Summary & Structural Context
(5-Phenylpyridin-2-yl)boronic acid (CAS 876918-26-2) is a specialized heterocyclic building

block primarily utilized in Suzuki-Miyaura cross-coupling reactions to generate complex biaryl-

pyridine scaffolds. Unlike its phenyl-substituted analogs, the presence of the boronic acid

moiety at the C2 position of the pyridine ring introduces specific electronic instabilities—namely,

a susceptibility to protodeboronation and rapid boroxine (anhydride) formation.

This guide provides a validated spectroscopic dataset and handling protocols designed to

overcome the common analytical challenges associated with 2-pyridyl boronic acids.
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Parameter Detail

Chemical Name (5-Phenylpyridin-2-yl)boronic acid

CAS Number 876918-26-2

Molecular Formula C₁₁H₁₀BNO₂

Molecular Weight 199.01 g/mol

Structural Features
Pyridine core, C2-Boronic acid, C5-Phenyl

substituent

Part 2: Synthesis & Mechanistic Workflow
To understand the spectroscopic impurities often found in commercial samples, one must

understand the synthesis. The most robust route involves the selective functionalization of 2,5-

dibromopyridine.

Causality in Synthetic Design
Regioselectivity: The C2 and C5 positions of pyridine differ electronically. In nucleophilic

aromatic substitution (

), C2 is more reactive. However, in Palladium-catalyzed couplings, selectivity can be tuned.
The standard industrial route prioritizes establishing the C5-Phenyl bond first, as the
resulting 2-bromo-5-phenylpyridine is a stable, isolable intermediate.

Borylation: The conversion of the C2-bromide to the boronic acid is the critical step. Lithiation

(n-BuLi) followed by borate quench is preferred over Pd-catalyzed borylation for the C2

position to avoid protodeboronation side-products common at high temperatures.

Workflow Diagram (DOT)
The following diagram illustrates the logical flow of synthesis and the critical control points for

purity.
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Caption: Synthetic pathway highlighting the critical intermediate and the risk of

protodeboronation at the C2 position.

Part 3: Spectroscopic Data & Analysis
Nuclear Magnetic Resonance (NMR)
Expert Insight: 2-Pyridyl boronic acids are notorious for broadening in NMR spectra due to

quadrupolar relaxation of the boron nucleus and dynamic equilibrium between the free acid and

the boroxine anhydride.

Solvent Choice: Do not use CDCl₃ alone. The boronic acid protons will likely not appear, and

the aromatic peaks will be broad.

Protocol: Use DMSO-d₆ with a trace of D₂O or DCl. The acid effectively "monomerizes" the

species, sharpening the signals.

¹H NMR Data (400 MHz, DMSO-d₆)
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Position Shift (δ, ppm) Multiplicity Integral
Assignment
Logic

B-OH 8.20 - 8.40 Broad Singlet 2H

Exchangeable

protons;

disappears with

D₂O shake.

H-6 (Py) 8.92 Doublet (d) 1H

Deshielded α-

proton (adj. to

N), J ≈ 2.0 Hz.

H-3 (Py) 8.05 Doublet (d) 1H

Ortho to Boron.

Shifted downfield

vs. precursor.

H-4 (Py) 8.15 dd 1H
Coupled to H3

and H6.

Ph-o 7.75 Doublet (d) 2H
Ortho protons on

phenyl ring.

Ph-m 7.52 Triplet (t) 2H
Meta protons on

phenyl ring.

Ph-p 7.45 Triplet (t) 1H
Para proton on

phenyl ring.

¹³C NMR Data (100 MHz, DMSO-d₆)
Note: The carbon attached to boron (C2) is often not observed or appears as a very broad

hump due to ¹¹B-¹³C coupling.
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Carbon Type Shift (δ, ppm) Assignment

Py-C6 148.5
Alpha to Nitrogen,
deshielded.

Py-C2 ~160 (Broad) Ipso to Boron (often invisible).

Py-C5 136.2 Ipso to Phenyl.

Py-C4 134.8

Py-C3 128.0

Ph-C(ipso) 137.5

| Ph-C | 129.5, 128.8, 127.2 | Aromatic phenyl signals. |

Mass Spectrometry (MS)[13][14]
Ionization Mode: ESI (Electrospray Ionization), Positive Mode.

Key Feature: Boronic acids often dehydrate in the MS source. You may see the mass of the

boroxine or the ester if methanol is used as the carrier solvent.

Ion m/z (Calc) m/z (Observed) Notes

[M+H]⁺ 200.01 200.1
Parent ion (often

weak).

[M-H₂O+H]⁺ 182.01 182.1
Dehydration peak

(common).

[M+MeOH-H₂O+H]⁺ 214.03 214.1
Methyl ester artifact (if

MeOH used).

Isotope Pattern -- 1:4 Ratio

Distinctive ¹⁰B/¹¹B

isotope pattern is

diagnostic.

Infrared Spectroscopy (FT-IR)
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Method: ATR (Attenuated Total Reflectance) on solid powder.

Diagnostic Bands:

3200–3450 cm⁻¹ (Broad): O-H stretching of the boronic acid (hydrogen bonded).

1340–1380 cm⁻¹: B-O stretching (strong, characteristic).

1600, 1475 cm⁻¹: C=C and C=N aromatic ring stretches.

690, 750 cm⁻¹: C-H out-of-plane bending (monosubstituted phenyl).

Part 4: Handling & Stability (Self-Validating
Protocol)
The "Boroxine Cycle" Challenge: Upon storage, (5-Phenylpyridin-2-yl)boronic acid
spontaneously dehydrates to form a cyclic trimeric anhydride (boroxine). This is not

degradation but a reversible physical change.

Validation Protocol:

Observation: If the melting point is broad or NMR peaks are split/broad, do not discard the

sample.

Test: Dissolve 5 mg in a 1:1 mixture of Acetone/Water. Stir for 10 minutes.

Result: If the sample was the boroxine, it will hydrolyze back to the monomeric acid. Run

TLC; it should show a single spot (often streaking due to interaction with silica).

Storage: Store at 2-8°C under Argon. 2-Pyridyl boronic acids are prone to C-B bond

cleavage (protodeboronation) if exposed to moisture and heat for prolonged periods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11902697?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

